Cas no 1353878-13-3 ((5-bromo-3-iodo-2-methoxyphenyl)methanol)
(5-bromo-3-iodo-2-methoxyphenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (5-Bromo-3-iodo-2-methoxyphenyl)methanol
- Benzenemethanol, 5-bromo-3-iodo-2-methoxy-
- (5-bromo-3-iodo-2-methoxyphenyl)methanol
-
- MDL: MFCD20444430
- Inchi: 1S/C8H8BrIO2/c1-12-8-5(4-11)2-6(9)3-7(8)10/h2-3,11H,4H2,1H3
- InChI Key: PLRYQNRWSOKNMF-UHFFFAOYSA-N
- SMILES: C1(CO)=CC(Br)=CC(I)=C1OC
(5-bromo-3-iodo-2-methoxyphenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR310120-500mg |
(5-Bromo-3-iodo-2-methoxyphenyl)methanol |
1353878-13-3 | 500mg |
£250.00 | 2024-05-24 | ||
| Apollo Scientific | OR310120-1g |
(5-Bromo-3-iodo-2-methoxyphenyl)methanol |
1353878-13-3 | 1g |
£334.00 | 2024-05-24 | ||
| abcr | AB338570-500 mg |
(5-Bromo-3-iodo-2-methoxyphenyl)methanol, 95%; . |
1353878-13-3 | 95% | 500mg |
€397.80 | 2023-04-26 | |
| abcr | AB338570-1 g |
(5-Bromo-3-iodo-2-methoxyphenyl)methanol, 95%; . |
1353878-13-3 | 95% | 1g |
€587.80 | 2023-04-26 | |
| TRC | B059035-50mg |
(5-Bromo-3-iodo-2-methoxyphenyl)methanol |
1353878-13-3 | 50mg |
$ 205.00 | 2022-06-07 | ||
| TRC | B059035-100mg |
(5-Bromo-3-iodo-2-methoxyphenyl)methanol |
1353878-13-3 | 100mg |
$ 335.00 | 2022-06-07 | ||
| Key Organics Ltd | KF-0739-1MG |
(5-bromo-3-iodo-2-methoxyphenyl)methanol |
1353878-13-3 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | KF-0739-5MG |
(5-bromo-3-iodo-2-methoxyphenyl)methanol |
1353878-13-3 | >95% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | KF-0739-10MG |
(5-bromo-3-iodo-2-methoxyphenyl)methanol |
1353878-13-3 | >95% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | KF-0739-0.5G |
(5-bromo-3-iodo-2-methoxyphenyl)methanol |
1353878-13-3 | >95% | 0.5g |
£215.00 | 2025-02-08 |
(5-bromo-3-iodo-2-methoxyphenyl)methanol Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on (5-bromo-3-iodo-2-methoxyphenyl)methanol
Introduction to (5-bromo-3-iodo-2-methoxyphenyl)methanol (CAS No. 1353878-13-3)
(5-bromo-3-iodo-2-methoxyphenyl)methanol is a specialized organic compound with the CAS number 1353878-13-3. This compound has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential applications in drug discovery. The presence of both bromo and iodo substituents on a phenyl ring, combined with a methoxy group and a hydroxymethyl side chain, makes it a versatile intermediate for synthesizing various bioactive molecules.
The compound's structure is highly intriguing from a chemical perspective. The bromo and iodo atoms serve as excellent leaving groups in nucleophilic substitution reactions, allowing for further functionalization. Additionally, the 2-methoxyphenyl core is a common motif in many pharmacologically active compounds, suggesting that (5-bromo-3-iodo-2-methoxyphenyl)methanol could be a valuable building block in the synthesis of novel therapeutic agents.
In recent years, there has been growing interest in developing new methodologies for constructing complex molecular architectures. The compound's unique reactivity profile makes it an attractive candidate for exploring novel synthetic pathways. For instance, the hydroxymethyl group can participate in etherification or esterification reactions, while the aromatic ring can undergo various electrophilic or nucleophilic aromatic substitutions. These properties make (5-bromo-3-iodo-2-methoxyphenyl)methanol a promising candidate for use in combinatorial chemistry and high-throughput screening campaigns.
One of the most exciting applications of this compound is in the field of anticancer research. The combination of halogenated aromatic rings and hydroxymethyl groups is often found in molecules that exhibit potent cytotoxic activity. Several studies have demonstrated that halogenated phenols can interfere with key biological processes such as DNA replication and cell signaling pathways. The specific arrangement of substituents in (5-bromo-3-iodo-2-methoxyphenyl)methanol may confer unique properties that make it an effective candidate for developing new anticancer drugs.
Furthermore, the compound's potential as a scaffold for drug discovery has been recognized by several research groups. By leveraging its reactive sites, chemists can design libraries of derivatives with tailored biological activities. This approach has been successfully applied to identify novel inhibitors of enzymes involved in inflammatory diseases and infectious diseases. The ability to modify the structure of (5-bromo-3-iodo-2-methoxyphenyl)methanol while retaining its core pharmacophore offers a strategic advantage in optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.
The synthesis of (5-bromo-3-iodo-2-methoxyphenyl)methanol also presents an interesting challenge from a synthetic chemistry standpoint. The introduction of multiple substituents onto a single aromatic ring requires careful planning to ensure regioselectivity and yield optimization. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These methodologies not only enhance the synthetic accessibility of the compound but also provide opportunities for introducing additional functional groups through subsequent transformations.
In conclusion, (5-bromo-3-iodo-2-methoxyphenyl)methanol (CAS No. 1353878-13-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity profile make it an invaluable tool for developing new therapeutic agents, particularly in oncology and other areas where halogenated aromatic compounds are known to exhibit biological activity. As synthetic methodologies continue to evolve, the utility of this compound is expected to expand, offering new opportunities for innovation in drug discovery.
1353878-13-3 ((5-bromo-3-iodo-2-methoxyphenyl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)